Cas no 2097518-76-6 (((2R,7aS)-2-fluorohexahydro-1H-pyrrolizin-7a-yl)methanol)

• Product Name: ((2R,7aS)-2-fluorohexahydro-1H-pyrrolizin-7a-yl)methanol
• CAS No: 2097518-76-6
• MF: C₈H₁₄FNO
• MW: 159.2013
• MDL: MFCD31641130
• CID: 4730079
• PubChem ID: 118109097
• Update Time: 2024-11-08

((2R,7aS)-2-fluorohexahydro-1H-pyrrolizin-7a-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((2R,7aS)-2-fluorohexahydro-1H-pyrrolizin-7a-yl)methanol
• (2R,7aS)-2-fluorotetrahydro-1H-pyrrolizine-7a(5H)-methanol
• ((2R,7aS)-2-Fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• rel-((2R,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol
• [(2R,8S)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol
• D84857
• A937659
• (TRANS-2-FLUOROTETRAHYDRO-1H-PYRROLIZIN-7A(5H)-YL)METHANOL
• BS-47565
• 2097518-76-6
• SCHEMBL16757147
• MFCD31641130
• EN300-7504594
• CS-0146911
• [(2R,7AS)-2-FLUORO-HEXAHYDRO-1H-PYRROLIZIN-7A-YL]METHANOL
• F90070
• 1788873-66-4
• [(2R,7aS)-2-fluoro-hexahydropyrrolizin-7a-yl]methanol

• MDL： MFCD31641130
• Inchi： 1S/C8H14FNO/c9-7-4-8(6-11)2-1-3-10(8)5-7/h7,11H,1-6H2/t7-,8+/m1/s1
• InChI Key： QAJRFPVPHUYVFE-SFYZADRCSA-N
• SMILES： F[C@@]1([H])C([H])([H])N2C([H])([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])O[H])C1([H])[H]

Computed Properties

• Exact Mass: 159.105942232g/mol
• Monoisotopic Mass: 159.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5